Cas no 2138116-20-6 (N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide)
N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide
- EN300-1167418
- N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide
- 2138116-20-6
-
- Inchi: 1S/C11H15N3O4S/c12-11(5-6-11)7-8-13-19(17,18)10-3-1-9(2-4-10)14(15)16/h1-4,13H,5-8,12H2
- InChI Key: MBCXUVJCJBCYLN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCC1(CC1)N)(=O)=O
Computed Properties
- Exact Mass: 285.07832714g/mol
- Monoisotopic Mass: 285.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 126Ų
N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167418-0.05g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 0.05g |
$1296.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-0.1g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 0.1g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-0.25g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 0.25g |
$1420.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-0.5g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 0.5g |
$1482.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-1.0g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-2.5g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 2.5g |
$3025.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-5.0g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-10.0g |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1167418-50mg |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 50mg |
$707.0 | 2023-10-03 | ||
| Enamine | EN300-1167418-100mg |
N-[2-(1-aminocyclopropyl)ethyl]-4-nitrobenzene-1-sulfonamide |
2138116-20-6 | 100mg |
$741.0 | 2023-10-03 |
N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide
Professional Introduction to N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138116-20-6)
N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide, a compound with the chemical identifier CAS No. 2138116-20-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The synthesis and characterization of this molecule have been the subject of extensive research, leading to a deeper understanding of its chemical properties and biological activities.
The molecular framework of N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique reactivity and biological profile. The presence of a nitro group at the para position of the benzene ring and a sulfonamide moiety at the other end of the molecule creates a versatile platform for further chemical modifications. These structural features have been exploited in various synthetic strategies aimed at optimizing its pharmacological properties.
Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. The incorporation of a 1-amino-cyclopropyl group in this compound not only enhances its solubility but also imparts specific interactions with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy.
The sulfonamide functional group is another critical component of this compound, known for its role in drug design due to its ability to form hydrogen bonds and participate in salt formation. These properties make it an attractive scaffold for developing compounds with improved pharmacokinetic profiles. In particular, sulfonamides have been widely used in the treatment of various diseases, including infections and inflammatory conditions.
Current research in the field of pharmaceutical chemistry has focused on leveraging computational methods to predict and optimize the biological activity of molecules like N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to understand the interactions between this compound and its biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.
The nitro group present in this molecule is another area of interest, as it can be reduced to an amine under specific conditions, leading to the formation of new derivatives with different biological activities. This reactivity has been explored in various synthetic pathways aimed at generating novel compounds with potential therapeutic applications. The ability to modify this group allows for fine-tuning of the compound's properties, making it a versatile tool for drug discovery.
In addition to its synthetic utility, N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide has shown promise in preclinical studies as a lead compound for further development. Preliminary data suggest that it may exhibit activity against certain disease-related pathways, although more extensive research is needed to fully elucidate its therapeutic potential. These findings have prompted further investigations into its mechanism of action and potential applications in human health.
The development of new pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. As such, compounds like N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide play a crucial role in the drug discovery pipeline. Their unique structural features and reactivity make them valuable tools for chemists and biologists working on next-generation therapeutics.
The future direction of research on this compound is likely to involve exploring new synthetic methodologies and expanding its biological profile through structure-based drug design. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying promising candidates for clinical development. This interdisciplinary approach is essential for translating basic research into tangible therapeutic benefits.
In conclusion, N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure, characterized by key functional groups such as the nitro group and sulfonamide moiety, makes it a versatile scaffold for drug discovery. Ongoing research aims to fully exploit its potential by optimizing its pharmacological properties through synthetic modifications and computational studies.
2138116-20-6 (N-2-(1-aminocyclopropyl)ethyl-4-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)